Cas no 2229559-27-5 (2-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoic acid)

• Product Name: 2-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoic acid
• CAS No: 2229559-27-5
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6328272
• PubChem ID: 67036718
• Update Time: 2024-01-07

2-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo2.2.1hept-5-en-2-yl}-3-methylbutanoic acid
• EN300-1819789
• SCHEMBL1446189
• 2229559-27-5
• 2-{bicyclo[2.2.1]hept-5-en-2-yl}-3-methylbutanoic acid

• Inchi： 1S/C12H18O2/c1-7(2)11(12(13)14)10-6-8-3-4-9(10)5-8/h3-4,7-11H,5-6H2,1-2H3,(H,13,14)
• InChI Key： YDCJKCZDBNIVNC-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)C1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids